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Compound of Interest

Compound Name: Acrylamide-d3

Cat. No.: B028693

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive health and safety information for the
laboratory use of Acrylamide-d3. Acrylamide-d3, a deuterated form of acrylamide, is utilized
in various research applications, including as an internal standard in mass spectrometry for
guantitative analysis and in metabolic studies.[1] While the isotopic labeling provides a valuable
tool for researchers, it is crucial to recognize that Acrylamide-d3 poses the same health risks
as its non-deuterated counterpart. This guide outlines the potential hazards, exposure control
measures, and emergency procedures to ensure the safe handling and use of this compound
in a laboratory setting.

Hazard Identification and Classification

Acrylamide-d3 is classified as a hazardous substance with significant health risks. The
hazards associated with Acrylamide-d3 are considered identical to those of acrylamide. It is a
suspected human carcinogen, a known neurotoxin, and can cause skin and eye irritation.[2][3]

GHS Hazard Statements:
e Toxic if swallowed
o Harmful in contact with skin or if inhaled

e Causes skin irritation
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e May cause an allergic skin reaction

o Causes serious eye irritation

e May cause genetic defects

e May cause cancer

o Causes damage to organs through prolonged or repeated exposure[2]

Physical and Chemical Properties

Understanding the physical and chemical properties of Acrylamide-d3 is essential for its safe

handling and storage.

Property Value Reference
CAS Number 122775-19-3 (1121141151161
Molecular Formula CsH2DsNO [1]
Molecular Weight 74.10 g/mol [11[7]
Appearance White crystalline solid [8]

Odor Odorless 9]

Melting Point 82 -86 °C (179.6 - 186.8 °F) [9]

Boiling Point 125 °C (257 °F) @ 25 mmHg 9]

Solubility Soluble in water 9]

Vapor Pressure 5.3 hPa @ 100 °C [9]

Exposure Limits

Adherence to established exposure limits is critical to minimize health risks.
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Organization Limit Value

OSHA (PEL) 8-hr TWA 0.3 mg/m3
ACGIH (TLV) 8-hr TWA 0.03 mg/m3
NIOSH (REL) 10-hr TWA 0.03 mg/m?3

EPA (RfD) Oral 0.0002 mg/kg/day

OSHA: Occupational Safety and Health Administration; PEL: Permissible Exposure Limit;
ACGIH: American Conference of Governmental Industrial Hygienists; TLV: Threshold Limit
Value; NIOSH: National Institute for Occupational Safety and Health; REL: Recommended
Exposure Limit; EPA: Environmental Protection Agency; RfD: Reference Dose.[10]

Experimental Protocols

Strict adherence to the following protocols is mandatory when working with Acrylamide-d3.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure.

For Splash or Aerosol Risk
Splash

Minimum Required PPE Potential Face Shield
Before Handling | <SFFSSEN (double-é\llg\r/ltle?i(r;é?:\éﬁmen ded) Safety Goggles Acrosol
Potential Respirator (if not in fume hood)

Click to download full resolution via product page

Personal Protective Equipment (PPE) Workflow.

Weighing Solid Acrylamide-d3
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Due to the risk of inhaling fine powders, weighing solid Acrylamide-d3 requires specific
precautions.

Start: Gather Materials

l

Tare a labeled, sealed container
on the analytical balance.

l

Move the tared container to a
certified chemical fume hood.

l

Carefully add the Acrylamide-d3
powder to the container inside the hood.

l

Securely seal the container.

'

Return the sealed container to the
analytical balance for final weighing.

:

Return to the fume hood to prepare the solution.

l

End: Clean work area.

Click to download full resolution via product page
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Protocol for Weighing Solid Acrylamide-d3.

Spill Cleanup Procedure

Immediate and appropriate response to a spill is crucial to prevent exposure.
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Acrylamide-d3 Spill Occurs

l

Evacuate and restrict access to the area.

l

Notify laboratory supervisor and EHS.

:

Don appropriate PPE
(double gloves, respirator, etc.).

If Solid
Solid Spi}/
Gently cover with absorbent paper to avoid dust. If Liquid

hiquid Spill

Cover with absorbent material

Carefully wet the paper with water. (e.g., spill pads).

;

Collect the material using forceps or a scoop. Collect the absorbed material.

N o

Decontaminate the spill area with a suitable
decontaminating solution (e.g., 1.6% potassium persulfate
followed by 1.6% sodium metabisulfite).

:

Place all contaminated materials in a sealed
container for hazardous waste disposal.

;

Thoroughly wash hands and any affected skin.
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Phase I: Oxidation

Glycidamide-d3 DNA Adducts
(Reactive Epoxide) (Genotoxicity)

Acrylamide-d3 Phase II: Glutathione Conjugation

Glutathione-d3 Mercapturic Acid
Conjugate Derivatives (Excretion)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b028693#acrylamide-d3-health-and-safety-
information-for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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